3-(3-Fluorophenyl)propanoyl chloride
Cat. No. B175365
Key on ui cas rn:
148960-31-0
M. Wt: 186.61 g/mol
InChI Key: DEGMFYNULJKSFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[F:1][c:2]1[cH:3][c:4]([CH2:5][CH2:6][C:7](=[O:8])[OH:9])[cH:10][cH:11][cH:12]1.[S:13]([Cl:14])([Cl:15])=[O:16]>>[F:1][c:2]1[cH:3][c:4]([CH2:5][CH2:6][C:7](=[O:8])[Cl:15])[cH:10][cH:11][cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)CCc1cccc(F)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(Cl)CCc1cccc(F)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
